2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(2-pyridinyl)acetamide

• Molecular Formula: C21H18N4OS
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 2-(1-benzylbenzimidazol-2-yl)sulfanyl-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C21H18N4OS/c26-20(24-19-12-6-7-13-22-19)15-27-21-23-17-10-4-5-11-18(17)25(21)14-16-8-2-1-3-9-16/h1-13H,14-15H2,(H,22,24,26)
• InChI Key: NJIRWXIZMUSUJI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2SCC(=O)NC4=CC=CC=N4

Description

2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(2-pyridinyl)acetamide, also known as BZS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. BZS is a thioether derivative of benzimidazole, which is a heterocyclic aromatic compound that contains nitrogen and carbon atoms in its ring structure.

Mechanism of Action

The mechanism of action of 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(2-pyridinyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in the regulation of gene expression. By inhibiting HDACs, this compound can alter the expression of genes involved in various cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. In vitro studies have demonstrated that this compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the proliferation of cancer cells and to sensitize them to chemotherapy drugs. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(2-pyridinyl)acetamide is its versatility in various scientific fields. This compound can be used as a tool to study the structure and function of proteins and enzymes, as well as a potential drug candidate for the treatment of various diseases. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to use in certain experimental conditions.

Future Directions

There are several future directions for the research on 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(2-pyridinyl)acetamide. One potential direction is the development of new drug delivery systems that can enhance the solubility and bioavailability of this compound. Another direction is the investigation of the potential therapeutic applications of this compound in various diseases, including cancer, diabetes, and neurodegenerative disorders. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to identify its molecular targets in the body.

Synthesis Methods

The synthesis of 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(2-pyridinyl)acetamide involves the reaction between 2-(2-pyridylamino)acetic acid and 1-benzyl-1H-benzimidazole-2-thiol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction proceeds through the formation of an amide bond between the carboxylic acid group of 2-(2-pyridylamino)acetic acid and the thiol group of 1-benzyl-1H-benzimidazole-2-thiol, resulting in the formation of this compound.

Scientific Research Applications

2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(2-pyridinyl)acetamide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders. In biochemistry, this compound has been used as a tool to study the structure and function of proteins and enzymes. In pharmacology, this compound has been used to investigate the mechanism of action of various drugs and to develop new drug delivery systems.